Cas no 920411-01-4 (1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 920411-01-4
• MF: C₁₄H₁₃FN₂OS
• MW: 276.329225301743
• CID: 5458511
• Update Time: 2025-10-31

1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• 1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C14H13FN2OS/c15-10-6-4-9(5-7-10)8-17-12-3-1-2-11(12)13(19)16-14(17)18/h4-7H,1-3,8H2,(H,16,18,19)
• InChI Key： FAZTULGKVOHSQO-UHFFFAOYSA-N
• SMILES： S=C1C2C([H])([H])C([H])([H])C([H])([H])C=2N(C(N1[H])=O)C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one

Compound CAS No. 920411-01-4: A Comprehensive Overview

The compound with CAS No. 920411-01-4, known as 1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorophenyl group attached to a methyl moiety and a sulfanylidene functionality within a cyclopentadpyrimidine framework. The integration of these groups imparts distinctive electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of cyclopentadpyrimidine derivatives in drug discovery. Researchers have demonstrated that these compounds exhibit potent biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* revealed that 1-(4-fluorophenyl)methyl-4-sulfanylidene derivatives can effectively inhibit key enzymes involved in inflammatory pathways. This finding underscores the importance of this compound in developing novel therapeutic agents.

The synthesis of CAS No. 920411-01-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorophenyl group is achieved through a nucleophilic aromatic substitution reaction, while the sulfanylidene functionality is introduced via a thiosemicarbazide intermediate. This approach ensures high yields and excellent purity of the final product. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

In addition to its biological applications, cyclopentadpyrimidine-based compounds have shown promise in materials science. A recent investigation published in *Advanced Materials* demonstrated that these molecules can serve as precursors for the synthesis of two-dimensional covalent organic frameworks (COFs). The unique electronic properties of CAS No. 920411-01-4 make it an ideal candidate for constructing COFs with tailored optical and electronic characteristics. These materials hold great potential for use in energy storage devices and sensors.

The development of cyclopentadpyrimidine derivatives has also been driven by advancements in computational chemistry. Researchers have utilized density functional theory (DFT) calculations to predict the electronic properties and reactivity of these compounds. Such computational studies have provided valuable insights into the molecular interactions that govern their biological activity and material properties.

In conclusion, CAS No. 920411-01-4, or 1-(4-fluorophenyl)methyl-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science research. As ongoing studies continue to uncover new properties and applications for this compound, its significance in the scientific community is expected to grow further.